2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[3-(3-chloro-4-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H19ClN6O3/c1-11-4-5-12(7-14(11)19)25-17-16(22-23-25)18(27)24(10-21-17)9-15(26)20-8-13-3-2-6-28-13/h4-5,7,10,13H,2-3,6,8-9H2,1H3,(H,20,26)
• InChI Key: WNLKAYFKJSUUOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C(=O)N(C=N3)CC(=O)NCC4CCCO4)N=N2)Cl
• Molecular Formula: C18H19ClN6O3
• Molecular Weight: 402.8 g/mol
• CAS No.: 872594-37-1

Description

2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H19ClN6O3 and its molecular weight is 402.84. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

Compounds within the [1,2,4]triazolo[1,5-a]pyrimidine and related heterocyclic families have been explored for their antimicrobial and anti-inflammatory properties. These compounds demonstrate significant potential in treating infections and inflammation, highlighting the importance of structural analogs in developing new therapeutics (Majithiya & Bheshdadia, 2022); (Amr et al., 2007).

Anticancer Research

Novel derivatives of triazolo[3,4-a]phthalazines, including N-aryl substituted phenyl acetamide analogs, have been synthesized and evaluated for their anticancer activities. These compounds showed inhibition activity against the HCT 116 cancer cell line, underscoring the potential of such molecules in cancer research and treatment (Kumar et al., 2019).

Antimalarial Effects

Studies have also been conducted on s-triazolo[1,5-a]pyrimidines for their antimalarial effects, showcasing the role of these compounds in developing treatments for malaria, a significant global health issue (Werbel et al., 1973).

Supramolecular Chemistry

Research into dihydropyrimidine derivatives has extended into supramolecular chemistry, where these molecules form hydrogen-bonded supramolecular assemblies. Such studies are crucial for understanding molecular interactions and designing new materials (Fonari et al., 2004).

Insecticidal Applications

The development of heterocycles incorporating a thiadiazole moiety has shown promise in insecticidal applications. These compounds were tested against the cotton leafworm, Spodoptera littoralis, indicating the potential for agricultural uses (Fadda et al., 2017).